1-O-tert-butyl 4-O-(2,5-dioxopyrrolidin-1-yl) piperazine-1,4-dicarboxylate

• Molecular Formula: C14H21N3O6
• Molecular Weight: 327.33 g/mol
• IUPAC Name: 1-O-tert-butyl 4-O-(2,5-dioxopyrrolidin-1-yl) piperazine-1,4-dicarboxylate
• InChI: InChI=1S/C14H21N3O6/c1-14(2,3)22-12(20)15-6-8-16(9-7-15)13(21)23-17-10(18)4-5-11(17)19/h4-9H2,1-3H3
• InChI Key: GJMHSRVGWFBYIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)ON2C(=O)CCC2=O

Description

1-O-tert-butyl 4-O-(2,5-dioxopyrrolidin-1-yl) piperazine-1,4-dicarboxylate is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a piperazine ring substituted with tert-butyl and dioxopyrrolidinyl groups. The presence of these functional groups imparts distinct chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-O-tert-butyl 4-O-(2,5-dioxopyrrolidin-1-yl) piperazine-1,4-dicarboxylate typically involves multiple steps. One common method involves the reaction of tert-butyl piperazine-1,4-dicarboxylate with 2,5-dioxopyrrolidin-1-yl in the presence of a coupling agent such as N,N’-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-O-tert-butyl 4-O-(2,5-dioxopyrrolidin-1-yl) piperazine-1,4-dicarboxylate undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleoph